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Abstract

This technical guide provides a comprehensive overview of 6-Chloronicotinoyl chloride (CAS
No: 58757-38-3, 66608-11-5), a pivotal reagent in modern synthetic chemistry. We will delve
into its core physical and chemical properties, explore validated synthetic protocols, and
discuss its reactivity profile. The document highlights its critical role as a versatile building block
in the development of pharmaceuticals, agrochemicals, and advanced materials. This guide is
intended for researchers, chemists, and drug development professionals, offering field-proven
insights into the handling, application, and characterization of this highly reactive intermediate.

Compound Identification and Core Physicochemical
Properties

6-Chloronicotinoyl chloride, also known as 6-chloropyridine-3-carbonyl chloride, is a
bifunctional organic compound featuring a pyridine ring substituted with chlorine atoms at
positions 3 (as part of the acyl chloride) and 6.[1][2][3] This specific arrangement of functional
groups dictates its high reactivity and utility as a synthetic intermediate.
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The presence of the acyl chloride group makes the molecule an excellent electrophile, primed
for nucleophilic acyl substitution. Simultaneously, the chlorine atom on the pyridine ring
provides a secondary site for modification, albeit one that is less reactive than the acyl chloride.
This dual reactivity is fundamental to its role in constructing complex molecular architectures.

Key Ildentifiers
Identifier Value
IUPAC Name 6-chloropyridine-3-carbonyl chloride[2][3]
Synonyms 6-Chloronicotinyl chloride[4]
CAS Number 58757-38-3, 66608-11-5[1][3]
Molecular Formula CeH3CI2NO[1][3]
Molecular Weight 176.00 g/mol [1][3]
InChl Key FMEBIWNKYZUWFV-UHFFFAOYSA-N[2]

Physical Properties

The physical state of 6-Chloronicotinoyl chloride—a low-melting solid—makes it relatively
straightforward to handle in a laboratory setting compared to liquid acid chlorides, though its
reactivity demands stringent handling protocols.

Property Value
Appearance Off-white to yellow crystalline powder/solid[1]
Melting Point 48-51 °C (literature)[5]
Boiling Point 84-85 °C @ 3 mmHg

- Soluble in common organic solvents; insoluble
Solubility )

in water.

Water Reactivity Reacts violently with water[6][7]

Chemical Profile: Reactivity, Stability, and Handling
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The utility of 6-Chloronicotinoyl chloride stems directly from its high reactivity, which also
necessitates specific storage and handling procedures.

Reactivity Profile

The compound's chemistry is dominated by the acyl chloride functional group. This group is a
powerful acylating agent, readily undergoing nucleophilic attack by a wide range of
nucleophiles.

o Acylation of Amines and Alcohols: This is the most common application. It reacts rapidly with
primary and secondary amines to form stable amide bonds and with alcohols to form esters.
This reaction is the cornerstone of its use in synthesizing active pharmaceutical ingredients
(APIs) and pesticides.[1][8]

e Hydrolysis: The compound is extremely sensitive to moisture and reacts violently with water.
[6][7] This exothermic reaction hydrolyzes the acyl chloride to 6-chloronicotinic acid and
produces corrosive hydrogen chloride (HCI) gas. This reactivity underscores the critical need
for anhydrous conditions during storage and use.

» Friedel-Crafts Acylation: It can act as an acylating agent for electron-rich aromatic systems
under Lewis acid catalysis, though this is less common than its use with heteroatom
nucleophiles.

Stability and Storage

Due to its moisture sensitivity, long-term stability requires stringent environmental control.

o Storage Conditions: The compound must be stored in a tightly sealed container under an
inert atmosphere (e.g., argon or nitrogen) to prevent degradation from atmospheric moisture.
[6][9] It should be kept in a cool, dry, and well-ventilated area, with a recommended storage
temperature of 0-8 °C to minimize decomposition.[1]

» Incompatibilities: It is incompatible with strong oxidizing agents, strong acids, and, most
importantly, water/moisture.[6][7]

Synthesis and Manufacturing Workflow
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6-Chloronicotinoyl chloride is typically synthesized from its corresponding carboxylic acid, 6-
chloronicotinic acid. The conversion of the carboxylic acid to the highly reactive acyl chloride is
a standard transformation in organic chemistry, most commonly achieved using a chlorinating
agent.

Common Synthesis Route

The reaction involves treating 6-chloronicotinic acid with an excess of a chlorinating agent,
such as thionyl chloride (SOCI2) or a mixture of phosphorus-based reagents.[10][11] The
choice of reagent can depend on the desired scale and purification strategy. Thionyl chloride is
often preferred as its byproducts (SOz2 and HCI) are gaseous, simplifying product workup.

Reagents:
Gtart: 6-Chloronicotinic Ac@ - Phosphorous Oxychloride (POCI53)
l - Phosphorous Pentachloride (PCls)

Reaction Step:
Heat to 80°C, then reflux at 125°C for 1h

'

Workup 1:
Concentrate under reduced pressure

'

Workup 2:
Add anhydrous Toluene and re-concentrate

'

Groduct: 6-Chloronicotinoyl Chlorida

Click to download full resolution via product page

General synthesis workflow from 6-chloronicotinic acid.
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Detailed Experimental Protocol

The following protocol is adapted from established literature procedures and serves as an

illustrative example.[10]

Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer,
reflux condenser, and a nitrogen inlet, add 100 g of 6-chloronicotinic acid.

Reagent Addition: Under a nitrogen atmosphere, carefully add 75 mL of phosphorous
oxychloride and 144 g of phosphorous pentachloride. The mixture will be a slurry.

Heating: Begin stirring and slowly heat the reaction mixture in an oil bath to 80 °C over
approximately 25 minutes.

Reflux: Once the initial reaction subsides, increase the bath temperature to 125 °C and
maintain a steady reflux for 1 hour. The reaction should become a clear solution.

Solvent Removal: After cooling, concentrate the reaction mixture under reduced pressure to
remove the excess POClIs.

Azeotropic Removal: Add anhydrous toluene to the residue and concentrate again under
reduced pressure. This step is crucial to azeotropically remove any remaining traces of
phosphorus reagents.

Isolation: The resulting colorless solid is the desired product, 6-chloronicotinoyl chloride.
Purity can be assessed by GC or *H NMR.

Core Applications in Research and Development

6-Chloronicotinoyl chloride is not an end-product but a high-value intermediate. Its utility lies

in its ability to efficiently "click” onto other molecules to build more complex and functional

compounds.[1]
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Key application pathways for 6-Chloronicotinoyl chloride.

o Pharmaceutical Synthesis: The compound is a frequently cited building block in medicinal
chemistry. It is instrumental in synthesizing molecules for anti-cancer and anti-inflammatory
research programs.[1][2] Its ability to form robust amide linkages is key to connecting
different pharmacophores. It has been used to synthesize radiolabeled ligands, such as
[EH]acetamiprid, for studying receptor binding.[8][12]

o Agrochemicals: This is arguably one of its most significant applications. 6-Chloronicotinoyl
chloride is a crucial precursor for the synthesis of neonicotinoid insecticides.[13][14][15]
Neonicotinoids are a major class of insecticides that act on the central nervous system of
insects.[14] The 6-chloro-3-pyridinylmethyl moiety, directly derived from this reagent, is the
core pharmacophore for many compounds in this class, including imidacloprid and

acetamiprid.

o Material Science: In polymer chemistry, it serves as a monomer or cross-linking agent for
creating high-performance polymers, such as polyamides and polyureas, with enhanced
thermal stability and durability.[1][2]
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Analytical Characterization

Rigorous analytical control is essential to verify the purity and identity of 6-Chloronicotinoyl
chloride before its use in synthesis.

Gas Chromatography (GC): Typically used to determine purity, with commercial grades often
specified at 297% or 298%.[1]

e Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) will show a
characteristic molecular ion cluster due to the two chlorine isotopes. Key fragments often
observed include the loss of a chlorine radical (M-35) and the chloropyridyl cation.[3]

« Infrared (IR) Spectroscopy: The most prominent feature in the IR spectrum is a strong, sharp
absorption band characteristic of the acyl chloride C=0 stretch, typically found at a high
wavenumber (approx. 1750-1800 cm™1).

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton spectrum will display three signals in the aromatic region,
corresponding to the three protons on the pyridine ring. Their chemical shifts and coupling
patterns are diagnostic for the 2,5-disubstitution pattern.

o 18C NMR: The carbon spectrum will show six distinct signals, including the characteristic
downfield signal of the carbonyl carbon from the acyl chloride.

Safety and Hazard Management

The high reactivity of 6-Chloronicotinoyl chloride mandates strict adherence to safety
protocols. It is classified as a corrosive substance that causes severe skin burns and eye
damage.[3]

GHS Hazard Information
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Category Information
Pictogram GHSO05 (Corrosion)
Signal Word Danger[3]

H314: Causes severe skin burns and eye
Hazard Statement
damage[3]

P260, P280, P301+P330+P331,
Precautionary Statements P303+P361+P353, P304+P340,
P305+P351+P338, P310

Handling and Personal Protective Equipment (PPE)

e Engineering Controls: Always handle this compound inside a certified chemical fume hood to
control exposure to dust and corrosive vapors (especially HCI gas released upon contact
with moisture).[6] Eyewash stations and safety showers must be readily accessible.[6]

e Personal Protective Equipment:
o Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.

o Skin Protection: A lab coat and chemically resistant gloves (e.g., nitrile or neoprene) are
required. Inspect gloves for integrity before use.

o Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with
appropriate cartridges should be used.[6]

o Spill Management: In case of a spill, evacuate the area. Do not use water. Cover the spill
with a dry, inert absorbent material (e.g., sand or vermiculite), sweep up carefully, and place
it in a sealed container for hazardous waste disposal.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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